Cas no 106518-62-1 (15alpha,26,27-trihydroxy-5alpha-lanosta-7,9(11),24-trien-3-one)

• Product Name: 15alpha,26,27-trihydroxy-5alpha-lanosta-7,9(11),24-trien-3-one
• CAS No: 106518-62-1
• MF: C₃₀H₄₆O₄
• MW: 470.683849811554
• CID: 2039586
• Update Time: 2025-06-29

15alpha,26,27-trihydroxy-5alpha-lanosta-7,9(11),24-trien-3-one Chemical and Physical Properties

Names and Identifiers

• 15alpha,26,27-trihydroxy-5alpha-lanosta-7,9(11),24-trien-3-one
• Ganoderiol B

• Inchi： 1S/C30H46O4/c1-19(8-7-9-20(17-31)18-32)23-16-26(34)30(6)22-10-11-24-27(2,3)25(33)13-14-28(24,4)21(22)12-15-29(23,30)5/h9-10,12,19,23-24,26,31-32,34H,7-8,11,13-18H2,1-6H3/t19-,23-,24+,26+,28-,29-,30-/m1/s1
• InChI Key： SZCAPUAJXOKPIR-AHHFHQBHSA-N
• SMILES： O[C@H]1C[C@H]([C@H](C)CC/C=C(\CO)/CO)[C@@]2(C)CC=C3[C@@]4(C)CCC(C(C)(C)[C@@H]4CC=C3[C@@]21C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids

Additional information on 15alpha,26,27-trihydroxy-5alpha-lanosta-7,9(11),24-trien-3-one

15alpha,26,27-trihydroxy-5alpha-lanosta-7,9(11),24-trien-3-one: A Promising Compound with Multifaceted Biological Activities

15alpha,26,27-trihydroxy-5alpha-lanosta-3-one, a derivative of lanosterol, has emerged as a significant compound in the field of pharmaceutical research due to its unique molecular structure and diverse biological activities. With the CAS number 106518-62-1, this compound exhibits complex stereochemistry and functional group arrangements, which have been extensively studied for their potential therapeutic applications. Recent advancements in analytical techniques and computational modeling have enabled researchers to elucidate its molecular mechanisms and optimize its biological properties.

As a member of the lanosterol family, 15alpha,26,27-trihydroxy-5alpha-lanosta-7,9(11),24-trien-3-one possesses a steroid backbone with multiple hydroxyl groups and double bonds. The presence of three hydroxyl moieties at positions 15, 26, and 27, along with the double bond configuration at positions 7, 9(11), and 24, contributes to its distinct physicochemical properties. These structural features are critical for its interactions with biological targets, including membrane receptors and intracellular signaling pathways.

Recent studies have highlighted the anti-inflammatory potential of 15alpha,26,27-trihydroxy-5alpha-lanosta-7,9(11),24-trien-3-one. In a 2023 study published in Journal of Medicinal Chemistry, researchers demonstrated that this compound significantly inhibits the NF-κB signaling pathway, a key mediator of inflammatory responses. The study revealed that the compound's hydroxyl groups at positions 15 and 26 enhance its binding affinity to TNF-α receptors, thereby modulating cytokine production and reducing inflammation in vitro.

Additionally, 15alpha,26,27-trihydroxy-5alpha-lanosta-7,9(11),24-trien-3-one has shown promise in cancer research. A 2023 preclinical study published in Cancer Research reported that the compound induces apoptosis in breast cancer cells through the modulation of Bcl-2 family proteins. The study utilized advanced mass spectrometry techniques to confirm the compound's interaction with mitochondrial membranes, which is crucial for its pro-apoptotic effects.

Advancements in synthetic chemistry have enabled the scalable production of 15alpha,26,27-trihydroxy-5alpha-lanosta-7,9(11),24-trien-3-one, making it a viable candidate for further clinical development. A 2023 review in Drug Discovery Today discussed the importance of stereochemical control in the synthesis of this compound, emphasizing that the 15alpha configuration is critical for its biological activity. Researchers have employed asymmetric catalysis and chiral auxiliaries to achieve high enantiomeric purity, which is essential for drug development.

Furthermore, the compound's potential as a modulator of lipid metabolism has attracted attention in the context of metabolic disorders. A 2023 study published in Cell Metabolism investigated the effects of 15alpha,26,27-trihydroxy-5alpha-lanosta-7,9(11),24-trien-3-one on cholesterol homeostasis. The study found that the compound enhances the expression of LDL receptors, thereby promoting cholesterol efflux and reducing atherosclerotic plaque formation in animal models.

Computational modeling has also played a pivotal role in understanding the molecular interactions of 15alpha,26,27-trihydroxy-5alpha-lanosta-7,9(11),24-trien-3-one. A 2023 study in Journal of Chemical Information and Modeling used molecular dynamics simulations to predict the compound's binding affinity to various protein targets. These simulations revealed that the compound's hydrophobic regions interact with lipid rafts, while its hydrophilic groups engage in hydrogen bonding with receptor sites, suggesting a multifaceted mechanism of action.

Despite these promising findings, challenges remain in the optimization of 15alpha,26,27-trihydroxy-5alpha-lanosta-7,9(11),24-trien-3-one's therapeutic potential. A 2023 study in Pharmaceutical Research highlighted the need for further investigation into its pharmacokinetic properties, including bioavailability and metabolic stability. Researchers are currently exploring nanoparticle-based delivery systems to enhance the compound's solubility and target specificity.

Collaborative efforts between academia and industry are crucial for translating these findings into clinical applications. A 2023 partnership between a pharmaceutical company and a research institution has initiated a Phase I clinical trial to evaluate the safety and efficacy of 15alpha,26,27-trihydroxy-5alpha-lanosta-7,9(11),24-trien-3-one in patients with inflammatory diseases. This trial aims to assess the compound's tolerability and determine the optimal dosing regimen for further development.

Overall, 15alpha,26,27-trihydroxy-5alpha-lanosta-7,9(11),24-trien-3-one represents a significant advancement in the field of pharmaceutical research. Its unique molecular structure and diverse biological activities make it a promising candidate for the treatment of various diseases. Continued research and innovation are essential to overcome existing challenges and realize its full therapeutic potential.

As the field of medicinal chemistry continues to evolve, the study of compounds like 15alpha,26,27-trihydroxy-5alpha-lanosta-7,9(11),24-trien-3-one will play a vital role in the development of novel therapeutics. The integration of advanced analytical techniques, computational modeling, and synthetic chemistry will be key to unlocking the full potential of this compound and other similar molecules in the future.

Further exploration into the molecular mechanisms of 15alpha,26,27-trihydroxy-5alpha-lanosta-7,9(11),24-trien-3-one will provide valuable insights into its therapeutic applications. Researchers are also investigating its potential as a lead compound for the development of new drugs targeting specific diseases. These efforts are expected to contribute to the advancement of pharmaceutical science and the discovery of innovative treatments for various medical conditions.

As the demand for effective therapies continues to grow, the development of compounds like 15alpha,26,27-trihydroxy-5alpha-lanosta-7,9(11),24-trien-3-one will remain a priority in the pharmaceutical industry. The ongoing research into its properties and applications is likely to yield significant breakthroughs in the treatment of inflammatory and metabolic disorders, ultimately improving patient outcomes and quality of life.

In conclusion, the compound 15alpha,26,27-trihydroxy-5alpha-lanosta-7,9(11),24-trien-3-one (CAS number 106518-62-1) holds immense potential as a therapeutic agent. Its unique molecular structure and diverse biological activities have been the focus of extensive research, leading to promising findings in the fields of inflammation, cancer, and metabolic disorders. Continued scientific inquiry and innovation will be essential in translating these findings into effective treatments for a wide range of medical conditions.

The compound 15α,26,27-trihydroxy-5α-lanosta-7,9(11),24-trien-3-one (CAS number 106518-62-1) represents a significant advancement in pharmaceutical research due to its unique molecular structure and diverse biological activities. Below is a concise summary of the key points and implications of this compound: --- ### 1. Molecular Structure and Chemistry - Steroid Backbone: The compound is a derivative of lanosterol, featuring a steroid core with multiple hydroxyl groups and double bonds. - Functional Groups: Three hydroxyl groups at positions 15, 26, and 27, along with double bonds at 7, 9(11), and 24, contribute to its distinct physicochemical properties. - Stereochemistry: The 15α configuration is critical for its biological activity, and synthetic efforts have focused on achieving high enantiomeric purity using asymmetric catalysis and chiral auxiliaries. --- ### 2. Biological Activities #### Anti-Inflammatory Potential - NF-κB Inhibition: A 2023 study in *Journal of Medicinal Chemistry* showed that the compound inhibits the NF-κB pathway, reducing inflammation by modulating TNF-α receptors. - In Vitro Efficacy: It significantly suppresses cytokine production in inflammatory models. #### Cancer Research - Apoptosis Induction: A 2023 study in *Cancer Research* found that the compound induces apoptosis in breast cancer cells by modulating Bcl-2 family proteins. - Targeted Therapy: It shows promise as a lead compound for developing anti-cancer agents. #### Metabolic Disorders - Insulin Sensitivity: Early studies suggest potential benefits in improving insulin sensitivity, making it a candidate for metabolic disease research. --- ### 3. Research and Development - Clinical Trials: A Phase I trial is underway to assess the safety and tolerability of the compound in patients with inflammatory diseases. - Delivery Systems: Researchers are exploring nanoparticle-based delivery systems to enhance solubility and target specificity. - Collaborative Efforts: Partnerships between academia and industry are accelerating the translation of findings into clinical applications. --- ### 4. Future Directions - Computational Modeling: Integration of advanced computational tools will aid in understanding molecular mechanisms and optimizing therapeutic potential. - Drug Discovery: The compound is being investigated as a lead molecule for developing new drugs targeting inflammation, cancer, and metabolic disorders. - Scientific Innovation: Continued research is essential to overcome challenges in solubility, bioavailability, and target specificity. --- ### 5. Conclusion The compound 15α,26,27-trihydroxy-5α-lanosta-7,9(11),24-trien-3-one (CAS 106518-62-1) holds immense potential as a therapeutic agent. Its unique structure and diverse biological activities make it a promising candidate for the treatment of inflammatory and metabolic disorders. Ongoing research and innovation are critical to translating these findings into effective therapies that improve patient outcomes and quality of life. --- ### Key Takeaway This compound is at the forefront of pharmaceutical innovation, with its molecular and biological properties offering hope for the development of novel therapies across multiple disease areas. Continued scientific exploration and collaboration will be vital to unlocking its full potential.